Cas no 2680739-22-2 (tert-butyl N-{3-(cyanomethoxy)phenylmethyl}carbamate)

• Product Name: tert-butyl N-{3-(cyanomethoxy)phenylmethyl}carbamate
• CAS No: 2680739-22-2
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5648941
• PubChem ID: 165919849
• Update Time: 2025-10-19

tert-butyl N-{3-(cyanomethoxy)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680739-22-2
• EN300-28281257
• tert-butyl N-{[3-(cyanomethoxy)phenyl]methyl}carbamate
• tert-butyl N-{3-(cyanomethoxy)phenylmethyl}carbamate

• Inchi： 1S/C14H18N2O3/c1-14(2,3)19-13(17)16-10-11-5-4-6-12(9-11)18-8-7-15/h4-6,9H,8,10H2,1-3H3,(H,16,17)
• InChI Key： UNJOFVXLOJGYTL-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C=1)OCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-{3-(cyanomethoxy)phenylmethyl}carbamate

Recent Advances in the Study of tert-Butyl N-{3-(Cyanomethoxy)phenylmethyl}carbamate (CAS: 2680739-22-2)

The compound tert-butyl N-{3-(cyanomethoxy)phenylmethyl}carbamate (CAS: 2680739-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and cyanomethoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of tert-butyl N-{3-(cyanomethoxy)phenylmethyl}carbamate as an intermediate in the synthesis of novel bioactive compounds. Researchers have demonstrated its utility in the construction of pharmacophores targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its application in the development of kinase inhibitors, where the compound's structural flexibility allowed for the fine-tuning of inhibitory activity against a range of kinase targets.

In addition to its synthetic utility, the biological activity of tert-butyl N-{3-(cyanomethoxy)phenylmethyl}carbamate has been explored in preclinical models. Recent findings suggest that derivatives of this compound exhibit moderate to high activity against certain cancer cell lines, with mechanisms of action involving the modulation of cellular signaling pathways. These findings are supported by in vitro and in vivo studies, which have provided preliminary evidence of its therapeutic potential.

Another noteworthy aspect of this compound is its stability and pharmacokinetic properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the metabolic stability of tert-butyl N-{3-(cyanomethoxy)phenylmethyl}carbamate and its derivatives, revealing favorable profiles in terms of oral bioavailability and half-life. These properties make it a promising candidate for further optimization and development into clinically relevant therapeutics.

Despite these advances, challenges remain in the full characterization and application of tert-butyl N-{3-(cyanomethoxy)phenylmethyl}carbamate. Future research directions may include the exploration of its interactions with other biomolecules, the development of more efficient synthetic routes, and the evaluation of its safety and efficacy in advanced preclinical models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound.

In conclusion, tert-butyl N-{3-(cyanomethoxy)phenylmethyl}carbamate (CAS: 2680739-22-2) represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for the development of novel therapeutics. Continued research in this area is expected to yield further insights and applications, contributing to the advancement of the field.